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Compound of Interest

Compound Name: 4-Oxocyclohexanecarbonitrile

Cat. No.: B057107

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-
Oxocyclohexanecarbonitrile (CAS No: 34916-10-4), a key intermediate in pharmaceutical
synthesis. Adherence to these protocols is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-Oxocyclohexanecarbonitrile is
presented below. This data is essential for the safe design of experiments and for anticipating
its behavior under various laboratory conditions.
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Property Value Source
Molecular Formula C7H9sNO [1112]
Molecular Weight 123.15 g/mol [1][2]
Appearance Colorless Oil or Solid [2][3]
Boiling Point 271 °C [11[3]
Flash Point 118 °C [1][3]
Density 1.05 g/cm3 [11[3]
Solubility Slightly soluble in Chloroform 3]

and Ethyl Acetate

Storage Temperature

2-8°C

[1]3]

Hazard Identification and Classification

4-Oxocyclohexanecarbonitrile is classified as a hazardous substance. The primary hazards

are summarized in the table below.

Hazard Class

GHS Classification

Statement

Acute Toxicity, Oral Warning H302: Harmful if swallowed
o ] H312: Harmful in contact with
Acute Toxicity, Dermal Warning _
skin
Skin Corrosion/Irritation Warning H315: Causes skin irritation
Serious Eye Damage/Eye ] H319: Causes serious eye
o Warning L

[rritation irritation
Acute Toxicity, Inhalation Warning H332: Harmful if inhaled

- . ] H335: May cause respiratory
Specific Target Organ Toxicity Warning

irritation

Source:[1][3]
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Experimental Protocols: Safe Handling and Storage

Strict adherence to the following protocols is mandatory when handling 4-
Oxocyclohexanecarbonitrile.

3.1. Engineering Controls

o Ventilation: All handling of 4-Oxocyclohexanecarbonitrile must be conducted in a properly
functioning chemical fume hood.[1]

o Eye Wash and Safety Shower: A readily accessible eye wash station and safety shower must
be available in the immediate work area.

3.2. Personal Protective Equipment (PPE)

A comprehensive list of required personal protective equipment is provided below.

PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.[1]

Chemical-resistant gloves (e.g., neoprene, nitrile
rubber).[1][4]

Hand Protection

) ) Laboratory coat, long pants, and closed-toe
Skin and Body Protection
shoes.[1]

For operations with a risk of generating aerosols
Respiratory Protection or dust, a NIOSH-approved respirator with an

appropriate cartridge is required.[1]

3.3. General Hygiene Practices

» Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[1]

» Do not eat, drink, or smoke in areas where 4-Oxocyclohexanecarbonitrile is handled or
stored.[5][6]
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» Remove contaminated clothing immediately and wash it before reuse.[1]

3.4. Storage

Emergency Procedures

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][7]
Recommended storage temperature is between 2-8°C.[1][3]
Keep away from heat, sparks, and open flames.[1]

Store away from incompatible materials such as strong oxidizing agents.[1]

In the event of an emergency, follow the procedures outlined below.

4.1. First Aid Measures

Exposure Route

First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. Seek immediate

medical attention.[1]

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes while
removing contaminated clothing. If irritation

persists, seek medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

4.2. Fire Fighting Measures

o Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, or foam.[1]
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e Specific Hazards: Combustion may produce toxic fumes of carbon monoxide, carbon
dioxide, and nitrogen oxides.[1]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][7]

4 3. Accidental Release Measures

In case of a spill, the following workflow should be initiated.
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Figure 1: Workflow for Handling a 4-Oxocyclohexanecarbonitrile Spill.
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Disposal Considerations

Disposal of 4-Oxocyclohexanecarbonitrile and its contaminated materials must be carried out
in accordance with all applicable federal, state, and local regulations. Contact a licensed
professional waste disposal service to dispose of this material.[1]

Disclaimer: This document is intended as a guide for trained professionals and does not
replace a formal risk assessment. All users should consult the most current Safety Data Sheet
(SDS) for 4-Oxocyclohexanecarbonitrile before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b057107?utm_src=pdf-body
https://www.chemsrc.com/en/cas/34916-10-4_906001.html
https://www.benchchem.com/product/b057107?utm_src=pdf-body
https://www.benchchem.com/product/b057107?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/cas/34916-10-4_906001.html
https://cymitquimica.com/products/IN-DA003LY4/34916-10-4/4-oxo-cyclohexanecarbonitrile/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62465571.htm
http://media.hiscoinc.com/Volume2/d110001/medias/docus/130/Acl%20Inc-95_6001-SDS_VD.pdf
https://www.fishersci.co.uk/store/msds?partNumber=15411938&countryCode=GB&language=en
https://www.sigmaaldrich.com/SG/en/sds/ALDRICH/571016?userType=undefined
https://dept.harpercollege.edu/chemistry/msds/Cyclohexanecarbonitrile.pdf
https://www.benchchem.com/product/b057107#safety-and-handling-precautions-for-4-oxocyclohexanecarbonitrile
https://www.benchchem.com/product/b057107#safety-and-handling-precautions-for-4-oxocyclohexanecarbonitrile
https://www.benchchem.com/product/b057107#safety-and-handling-precautions-for-4-oxocyclohexanecarbonitrile
https://www.benchchem.com/product/b057107#safety-and-handling-precautions-for-4-oxocyclohexanecarbonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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